Ethyl 6-(3-fluorophenyl)sulfanyl-2-oxohexanoate

• IUPAC Name: ethyl 6-(3-fluorophenyl)sulfanyl-2-oxohexanoate
• InChI: InChI=1S/C14H17FO3S/c1-2-18-14(17)13(16)8-3-4-9-19-12-7-5-6-11(15)10-12/h5-7,10H,2-4,8-9H2,1H3
• InChI Key: FHQJDFTYUPHFJV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)CCCCSC1=CC=CC(=C1)F
• Molecular Formula: C14H17FO3S
• Molecular Weight: 284.35 g/mol

Description

Compound “Ethyl 6-(3-fluorophenyl)sulfanyl-2-oxohexanoate” is a chemical entity listed in the PubChem database. It is known for its unique properties and potential applications in various scientific fields. This compound has garnered attention due to its distinctive chemical structure and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of compound “Ethyl 6-(3-fluorophenyl)sulfanyl-2-oxohexanoate” involves specific reaction conditions and reagents. The detailed synthetic routes are typically documented in scientific literature and patents. For instance, the preparation of similar compounds often involves multi-step synthesis, starting from readily available precursors and using catalysts to facilitate the reactions .

Industrial Production Methods: Industrial production of compound “this compound” may involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions, such as temperature, pressure, and solvent choice, to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency of industrial production.

Chemical Reactions Analysis

Types of Reactions: Compound “Ethyl 6-(3-fluorophenyl)sulfanyl-2-oxohexanoate” undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group in the molecule with another, often facilitated by catalysts or specific reaction conditions.

Common Reagents and Conditions:

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Catalysts: Palladium on carbon, platinum.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield ketones or carboxylic acids, while reduction reactions may produce alcohols or amines.

Scientific Research Applications

Compound “Ethyl 6-(3-fluorophenyl)sulfanyl-2-oxohexanoate” has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its therapeutic potential in treating various diseases.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of compound “Ethyl 6-(3-fluorophenyl)sulfanyl-2-oxohexanoate” involves its interaction with specific molecular targets and pathways. This compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact mechanism can vary depending on the context of its use and the specific targets involved .

Comparison with Similar Compounds

• Compound A (CID 123456789)
• Compound B (CID 987654321)
• Compound C (CID 112233445)

Comparison: Compound “Ethyl 6-(3-fluorophenyl)sulfanyl-2-oxohexanoate” stands out due to its unique chemical structure and reactivity compared to similar compounds. While other compounds may share some functional groups or reactivity patterns, “this compound” exhibits distinct properties that make it valuable for specific applications .